Cas no 88531-00-4 (2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-)

• Product Name: 2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-
• CAS No: 88531-00-4
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 629693
• PubChem ID: 13090130
• Update Time: 2025-04-19

2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-
• N,N-bis(2-chloroethyl)pyridine-2-carboxamide
• DTXSID50517890
• 88531-00-4
• AKOS020916932
• N,N-bis(2-chloroethyl)carbamoyl pyridine

• Inchi： 1S/C10H12Cl2N2O/c11-4-7-14(8-5-12)10(15)9-3-1-2-6-13-9/h1-3,6H,4-5,7-8H2
• InChI Key： UDMDRZNVQLZUAM-UHFFFAOYSA-N
• SMILES： ClCCN(C(C1C=CC=CN=1)=O)CCCl

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.2Ų